Cas no 313223-94-8 (2,6-bis4-(pentyloxy)phenyl pyridine-2,6-dicarboxylate)
2,6-bis4-(pentyloxy)phenyl pyridine-2,6-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2,6-bis4-(pentyloxy)phenyl pyridine-2,6-dicarboxylate
- 2,6-Pyridinedicarboxylic acid, 2,6-bis[4-(pentyloxy)phenyl] ester
- SR-01000392708-1
- 2,6-BIS[4-(PENTYLOXY)PHENYL] PYRIDINE-2,6-DICARBOXYLATE
- F0266-1582
- 313223-94-8
- Bis(4-pentoxyphenyl) Pyridine-2,6-dicarboxylate
- AKOS001569380
- SR-01000392708
- bis(4-(pentyloxy)phenyl) pyridine-2,6-dicarboxylate
-
- Inchi: 1S/C29H33NO6/c1-3-5-7-20-33-22-12-16-24(17-13-22)35-28(31)26-10-9-11-27(30-26)29(32)36-25-18-14-23(15-19-25)34-21-8-6-4-2/h9-19H,3-8,20-21H2,1-2H3
- InChI Key: LVBFWYBUTPGSLA-UHFFFAOYSA-N
- SMILES: C1(C(OC2=CC=C(OCCCCC)C=C2)=O)=NC(C(OC2=CC=C(OCCCCC)C=C2)=O)=CC=C1
Computed Properties
- Exact Mass: 491.23078777g/mol
- Monoisotopic Mass: 491.23078777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 16
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 84Ų
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 645.0±55.0 °C(Predicted)
- pka: -0.85±0.10(Predicted)
2,6-bis4-(pentyloxy)phenyl pyridine-2,6-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0266-1582-2μmol |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0266-1582-5μmol |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0266-1582-10μmol |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0266-1582-1mg |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0266-1582-2mg |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0266-1582-3mg |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0266-1582-4mg |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0266-1582-5mg |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0266-1582-10mg |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0266-1582-15mg |
2,6-bis[4-(pentyloxy)phenyl] pyridine-2,6-dicarboxylate |
313223-94-8 | 90%+ | 15mg |
$89.0 | 2023-05-17 |
2,6-bis4-(pentyloxy)phenyl pyridine-2,6-dicarboxylate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2,6-bis4-(pentyloxy)phenyl pyridine-2,6-dicarboxylate
Introduction to 2,6-bis(4-pentyloxy)phenyl pyridine-2,6-dicarboxylate (CAS No. 313223-94-8)
2,6-bis(4-pentyloxy)phenyl pyridine-2,6-dicarboxylate, identified by the CAS number 313223-94-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly its dual carboxylate groups and pentyloxy-substituted phenyl rings, contribute to its unique chemical and biological characteristics, making it a subject of intense study in contemporary research.
The molecular structure of 2,6-bis(4-pentyloxy)phenyl pyridine-2,6-dicarboxylate consists of a central pyridine core flanked by two phenyl rings at the 2 and 6 positions, each substituted with a pentyloxy group. The presence of these bulky side chains not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. The carboxylate groups at the 2 and 6 positions provide sites for hydrogen bonding and electrostatic interactions, which are essential for binding to specific proteins and enzymes.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and inflammation. The unique structural motifs of 2,6-bis(4-pentyloxy)phenyl pyridine-2,6-dicarboxylate make it an attractive candidate for further exploration as a lead compound in drug discovery efforts.
One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction. Aberrant kinase activity is often associated with various diseases, particularly cancer. Preclinical studies have demonstrated that pyridine-based inhibitors can effectively modulate kinase activity by binding to their active sites. The bulky pentyloxy groups in 2,6-bis(4-pentyloxy)phenyl pyridine-2,6-dicarboxylate may enhance its binding affinity to target kinases by providing steric hindrance that optimizes receptor interaction.
Furthermore, the carboxylate groups at the 2 and 6 positions can be modified to fine-tune the pharmacokinetic properties of the compound. For instance, introducing fluorine atoms or other electronegative substituents can improve metabolic stability and reduce clearance rates. Such modifications are critical for developing drugs with prolonged half-lives and enhanced bioavailability.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2,6-bis(4-pentyloxy)phenyl pyridine-2,6-dicarboxylate with target proteins with high accuracy. Molecular docking studies have revealed that this compound can interact with key residues in kinase domains, suggesting its potential as a scaffold for designing more potent inhibitors. These computational insights have guided experimental efforts to optimize the structure-activity relationships (SAR) of the molecule.
The synthesis of 2,6-bis(4-pentyloxy)phenyl pyridine-2,6-dicarboxylate presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure regioselectivity and high yields. However, recent developments in transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex molecular frameworks more efficiently than ever before.
In conclusion,2,6-bis(4-pentyloxy)phenyl pyridine-2,6-dicarboxylate (CAS No. 313223-94-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a kinase inhibitor and other therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play a crucial role in the development of next-generation therapeutics.
313223-94-8 (2,6-bis4-(pentyloxy)phenyl pyridine-2,6-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)